3-methyl-3H-imidazo[4,5-f]quinolin-2-amine
3-methyl-3H-imidazo[4,5-f]quinolin-2-amine
2-amino-3-methylimidazo(4,5-f)quinoline appears as light tan crystalline solid or tan powder. (NTP, 1992)
3-methyl-3H-imidazo[4,5-f]quinolin-2-amine is an imidazoquinoline that is 3H-imidazo[4,5-f]quinoline substituted by a methyl group at position 3 and an amino group at position 2. It has a role as a carcinogenic agent.
2-Amino-3-methylimidazo[4,5-f]quinoline is a synthetic, light tan crystalline solid that is soluble in dimethylsulfoxide and methanol. It is produced in small quantities for research purposes. 2-Amino-3-methylimidazo[4,5-f]quinoline is formed naturally during the cooking of muscle-derived foods (meat and fish). Levels of this chemical produced in this manner are dependent on cooking temperature, cooking time and method of cooking (direct or indirect). 2-Amino-3-methylimidazo[4,5-f]quinoline has also been detected in processed food flavorings, beer, wine, and cigarette smoke. It is reasonably anticipated to be a human carcinogen. (NCI05)
IQ (2-Amino-3-methylimidazo-[4-5-f]quinoline) can cause cancer according to The World Health Organization's International Agency for Research on Cancer (IARC).
See also: Pacific saury (part of).
3-methyl-3H-imidazo[4,5-f]quinolin-2-amine is an imidazoquinoline that is 3H-imidazo[4,5-f]quinoline substituted by a methyl group at position 3 and an amino group at position 2. It has a role as a carcinogenic agent.
2-Amino-3-methylimidazo[4,5-f]quinoline is a synthetic, light tan crystalline solid that is soluble in dimethylsulfoxide and methanol. It is produced in small quantities for research purposes. 2-Amino-3-methylimidazo[4,5-f]quinoline is formed naturally during the cooking of muscle-derived foods (meat and fish). Levels of this chemical produced in this manner are dependent on cooking temperature, cooking time and method of cooking (direct or indirect). 2-Amino-3-methylimidazo[4,5-f]quinoline has also been detected in processed food flavorings, beer, wine, and cigarette smoke. It is reasonably anticipated to be a human carcinogen. (NCI05)
IQ (2-Amino-3-methylimidazo-[4-5-f]quinoline) can cause cancer according to The World Health Organization's International Agency for Research on Cancer (IARC).
See also: Pacific saury (part of).
Brand Name:
Vulcanchem
CAS No.:
76180-96-6
VCID:
VC20830762
InChI:
InChI=1S/C11H10N4/c1-15-9-5-4-8-7(3-2-6-13-8)10(9)14-11(15)12/h2-6H,1H3,(H2,12,14)
SMILES:
CN1C2=C(C3=C(C=C2)N=CC=C3)N=C1N
Molecular Formula:
C11H10N4
Molecular Weight:
198.22 g/mol
3-methyl-3H-imidazo[4,5-f]quinolin-2-amine
CAS No.: 76180-96-6
Cat. No.: VC20830762
Molecular Formula: C11H10N4
Molecular Weight: 198.22 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-amino-3-methylimidazo(4,5-f)quinoline appears as light tan crystalline solid or tan powder. (NTP, 1992) 3-methyl-3H-imidazo[4,5-f]quinolin-2-amine is an imidazoquinoline that is 3H-imidazo[4,5-f]quinoline substituted by a methyl group at position 3 and an amino group at position 2. It has a role as a carcinogenic agent. 2-Amino-3-methylimidazo[4,5-f]quinoline is a synthetic, light tan crystalline solid that is soluble in dimethylsulfoxide and methanol. It is produced in small quantities for research purposes. 2-Amino-3-methylimidazo[4,5-f]quinoline is formed naturally during the cooking of muscle-derived foods (meat and fish). Levels of this chemical produced in this manner are dependent on cooking temperature, cooking time and method of cooking (direct or indirect). 2-Amino-3-methylimidazo[4,5-f]quinoline has also been detected in processed food flavorings, beer, wine, and cigarette smoke. It is reasonably anticipated to be a human carcinogen. (NCI05) IQ (2-Amino-3-methylimidazo-[4-5-f]quinoline) can cause cancer according to The World Health Organization's International Agency for Research on Cancer (IARC). See also: Pacific saury (part of). |
|---|---|
| CAS No. | 76180-96-6 |
| Molecular Formula | C11H10N4 |
| Molecular Weight | 198.22 g/mol |
| IUPAC Name | 3-methylimidazo[4,5-f]quinolin-2-amine |
| Standard InChI | InChI=1S/C11H10N4/c1-15-9-5-4-8-7(3-2-6-13-8)10(9)14-11(15)12/h2-6H,1H3,(H2,12,14) |
| Standard InChI Key | ARZWATDYIYAUTA-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C3=C(C=C2)N=CC=C3)N=C1N |
| Canonical SMILES | CN1C2=C(C3=C(C=C2)N=CC=C3)N=C1N |
| Colorform | Crystalline solid |
| Melting Point | greater than 572 °F (NTP, 1992) >300 °C 300 °C |
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